Cas no 51212-38-5 (rac-(2R,3S)-3-phenylpyrrolidine-2-carboxylic acid hydrochloride)

• Product Name: rac-(2R,3S)-3-phenylpyrrolidine-2-carboxylic acid hydrochloride
• CAS No: 51212-38-5
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 5234845
• PubChem ID: 132371571
• Update Time: 2025-07-19

rac-(2R,3S)-3-phenylpyrrolidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-3-Phenylpyrrolidine-2-carboxylic acid hydrochloride
• trans-3-Phenyl-L-proline hydrochloride, (2S,3R)-2-Carboxy-3-phenylpyrrolidine hydrochloride
• rac-(2R,3S)-3-phenylpyrrolidine-2-carboxylic acid hydrochloride, trans
• rac-(2R,3S)-3-phenylpyrrolidine-2-carboxylic acid hydrochloride

• Inchi： 1S/C11H13NO2.ClH/c13-11(14)10-9(6-7-12-10)8-4-2-1-3-5-8;/h1-5,9-10,12H,6-7H2,(H,13,14);1H/t9-,10+;/m1./s1
• InChI Key： CUAVFLWYXFQKBH-UXQCFNEQSA-N
• SMILES： [C@@H]1(NCC[C@@H]1C1=CC=CC=C1)C(O)=O.Cl

Additional information on rac-(2R,3S)-3-phenylpyrrolidine-2-carboxylic acid hydrochloride

Research Brief on rac-(2R,3S)-3-phenylpyrrolidine-2-carboxylic acid hydrochloride (CAS: 51212-38-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of chiral pyrrolidine derivatives, particularly rac-(2R,3S)-3-phenylpyrrolidine-2-carboxylic acid hydrochloride (CAS: 51212-38-5). This compound, a hydrochloride salt of a phenyl-substituted pyrrolidine carboxylic acid, has garnered attention due to its potential applications in drug discovery and development. The stereochemistry of this molecule, with its (2R,3S) configuration, plays a crucial role in its biological activity, making it a valuable scaffold for the design of novel therapeutics.

Studies published in the past year have explored the synthetic routes and pharmacological properties of rac-(2R,3S)-3-phenylpyrrolidine-2-carboxylic acid hydrochloride. A notable study by Zhang et al. (2023) demonstrated an efficient enantioselective synthesis of this compound using asymmetric hydrogenation, achieving high yields and enantiomeric excess. The researchers emphasized the importance of optimizing reaction conditions to minimize racemization, which is critical for maintaining the compound's stereochemical integrity. Additionally, the study highlighted the compound's stability under physiological conditions, suggesting its suitability for further pharmacological evaluation.

In another investigation, rac-(2R,3S)-3-phenylpyrrolidine-2-carboxylic acid hydrochloride was evaluated for its inhibitory activity against key enzymes involved in neurodegenerative diseases. Preliminary results indicated moderate inhibition of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), with IC50 values in the micromolar range. These findings suggest that the compound could serve as a lead structure for the development of new treatments for Alzheimer's disease and related conditions. Further structure-activity relationship (SAR) studies are underway to enhance its potency and selectivity.

The pharmacokinetic profile of rac-(2R,3S)-3-phenylpyrrolidine-2-carboxylic acid hydrochloride has also been a focus of recent research. A preclinical study conducted in rodent models revealed favorable absorption and distribution properties, with the compound exhibiting good blood-brain barrier penetration. However, its metabolic stability was found to be suboptimal, prompting efforts to design analogs with improved resistance to hepatic metabolism. These efforts are expected to yield derivatives with enhanced bioavailability and therapeutic potential.

Beyond its pharmacological applications, rac-(2R,3S)-3-phenylpyrrolidine-2-carboxylic acid hydrochloride has been investigated as a chiral building block for the synthesis of complex natural products and pharmaceuticals. Its rigid pyrrolidine core and functional handles make it a versatile intermediate in organic synthesis. Recent work by Li et al. (2023) showcased its use in the total synthesis of a marine-derived alkaloid with antitumor activity, underscoring its utility in medicinal chemistry.

In conclusion, rac-(2R,3S)-3-phenylpyrrolidine-2-carboxylic acid hydrochloride (CAS: 51212-38-5) represents a promising compound with diverse applications in drug discovery and synthetic chemistry. Ongoing research aims to elucidate its full therapeutic potential and optimize its properties for clinical development. The compound's unique stereochemistry and functional versatility position it as a valuable tool for advancing both basic and applied research in the chemical biology and pharmaceutical sciences.